Cas no 2138078-49-4 (3-Methanesulfonyl-4-propylcyclohexan-1-one)

• Product Name: 3-Methanesulfonyl-4-propylcyclohexan-1-one
• CAS No: 2138078-49-4
• MF: C₁₀H₁₈O₃S
• MW: 218.313122272491
• CID: 6498954
• PubChem ID: 165497012
• Update Time: 2025-06-27

3-Methanesulfonyl-4-propylcyclohexan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-4-propylcyclohexan-1-one
• EN300-1159448
• 2138078-49-4
• 3-Methanesulfonyl-4-propylcyclohexan-1-one

• Inchi： 1S/C10H18O3S/c1-3-4-8-5-6-9(11)7-10(8)14(2,12)13/h8,10H,3-7H2,1-2H3
• InChI Key： TXCOAYRFRDFOJW-UHFFFAOYSA-N
• SMILES： S(C)(C1CC(CCC1CCC)=O)(=O)=O

Computed Properties

• Exact Mass: 218.09766561g/mol
• Monoisotopic Mass: 218.09766561g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.6Ų

Additional information on 3-Methanesulfonyl-4-propylcyclohexan-1-one

3-Methanesulfonyl-4-propylcyclohexan-1-one: A Comprehensive Overview

The compound 3-Methanesulfonyl-4-propylcyclohexan-1-one (CAS No: 2138078-49-4) is a significant molecule in the field of organic chemistry, particularly within the realm of heterocyclic compounds. This compound has garnered attention due to its unique structural features and potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further underscored its importance in contemporary research.

3-Methanesulfonyl-4-propylcyclohexan-1-one is characterized by a cyclohexanone ring substituted with a methanesulfonyl group at position 3 and a propyl group at position 4. The methanesulfonyl group introduces a sulfonamide functionality, which is known for its stability and ability to modulate physical and chemical properties of the molecule. The propyl group, on the other hand, contributes to the molecule's hydrophobicity and can influence its solubility and reactivity. This combination of functional groups makes 3-Methanesulfonyl-4-propylcyclohexan-1-one a versatile building block for further chemical transformations.

Recent studies have explored the synthesis of 3-Methanesulfonyl-4-propylcyclohexan-1-one through various routes, including oxidative cyclization, Claisen condensation, and transition-metal-catalyzed reactions. These methods have not only improved the efficiency of synthesis but also opened avenues for the preparation of structurally related compounds. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to introduce diverse substituents onto the cyclohexanone framework, thereby expanding the scope of potential applications.

The biological activity of 3-Methanesulfonyl-4-propylcyclohexan-1-one has been a focal point of recent investigations. In vitro studies have revealed that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been demonstrated, highlighting its utility in enantioselective reactions.

From an industrial perspective, 3-Methanesulfonyl-4-propylcyclohexan-1-one finds applications in the development of advanced materials, such as high-performance polymers and liquid crystals. Its unique combination of functional groups allows for tailored properties, making it an attractive candidate for use in electronic devices and optical materials.

In terms of environmental impact, recent research has focused on the degradation pathways of 3-Methanesulfonyl-4-propylcyclohexan-1-one under various conditions. Studies indicate that this compound undergoes microbial degradation in aqueous environments, with intermediates showing reduced toxicity compared to the parent molecule. These findings are crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

Moreover, computational chemistry approaches have been employed to predict the electronic properties and reactivity of 3-Methanesulfonyl-4-propylcyclohexan-1-one. Density functional theory (DFT) calculations have provided insights into its molecular orbitals and reaction mechanisms, aiding in the design of more efficient synthetic routes and predictive modeling of its interactions with biological systems.

In conclusion, 3-Methanesulfonyl-4-propylcyclohexan-1-one (CAS No: 2138078-49-4) stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its structural versatility, combined with recent advancements in synthesis and biological evaluation, positions it as a key player in both academic research and industrial development.